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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B129881 Get Quote

Terephthalic acid (TPA) is a crystalline solid organic compound widely utilized in the

production of polymers, most notably polyethylene terephthalate (PET). For researchers,

scientists, and professionals in drug development, understanding and implementing the proper

safety protocols when handling this chemical is paramount to ensuring a safe laboratory

environment and preventing accidental exposure. This guide provides essential, step-by-step

information on the necessary personal protective equipment (PPE), operational procedures,

and disposal plans for terephthalic acid.

Exposure and Physical Hazard Data
Adherence to established exposure limits and awareness of the physical properties of

terephthalic acid are critical first steps in safe handling. The primary risk associated with TPA

is the inhalation of its dust, which can cause irritation to the respiratory system.[1][2] It is also

classified as an irritant to the eyes and skin.[1][2][3] Furthermore, finely divided terephthalic
acid dust suspended in the air is readily ignitable and can lead to dust explosions.[4][5]
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Parameter Value Source

Occupational Exposure Limit

(ACGIH TLV-TWA)
10 mg/m³ (8-hour average) [3][6][7]

Flash Point (Open Cup) 260°C (500°F) [1][2]

Auto-Ignition Temperature 495°C (923°F) [1][2]

Physical State White, crystalline powder/solid [1][8]

Solubility Insoluble in water [1][9]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is essential to minimize exposure risks. The

following PPE is recommended when handling terephthalic acid.

Eye and Face Protection: To prevent irritation from dust, wear impact-resistant safety

goggles with side shields.[3] Where splashing is a possibility, a full-face shield should be

worn in conjunction with goggles.[6]

Skin and Body Protection:

Gloves: Wear acid-resistant or other impervious gloves to prevent skin contact.[3][6]

Protective Clothing: A lab coat, synthetic apron, or coveralls should be worn to protect the

skin.[1][6] For larger-scale operations, impervious clothing, including boots, may be

necessary.[6]

Respiratory Protection: To avoid inhaling dust, a dust respirator or a particulate filter

respirator is required, especially when engineering controls are not sufficient.[1][7] For large

spills, a self-contained breathing apparatus (SCBA) may be necessary.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal ensures safety at every stage of the process.

I. Engineering Controls and Pre-Handling Checklist
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Ventilation: Always handle terephthalic acid in a well-ventilated area. Use process

enclosures or local exhaust ventilation (fume hood) to keep airborne levels below the

recommended exposure limit.[1][3]

Ignition Sources: Remove all heat sources, sparks, and open flames from the handling area.

[4] Use explosion-proof electrical and lighting equipment.[4][7]

Static Discharge: Ground all containers and equipment to prevent the buildup of static

electricity, which can ignite dust.[4][10]

Safety Equipment Check: Ensure that an eyewash station and an emergency shower are

readily accessible and in good working order.[3][6]

PPE Inspection: Before starting, inspect all PPE for damage and ensure it is clean and fits

properly.

II. Step-by-Step Safe Handling Procedure
Don PPE: Put on all required personal protective equipment as outlined above.

Minimize Dust: Handle the material carefully to avoid creating dust.[8][11] Do not use

compressed air for cleaning as it can create explosive dust clouds.[4]

Use Appropriate Tools: Use non-sparking tools for handling.[4][7]

Container Management: Keep the storage container tightly closed when not in use.[1][4]

Hygiene: Do not eat, drink, or smoke in the handling area.[3][4]

III. Post-Handling and Decontamination
Hand Washing: Wash hands, forearms, and face thoroughly with soap and water after

handling is complete, even if no direct contact occurred.[3][6]

Area Cleaning: Clean the work area to remove any residual dust.

Clothing: Remove any contaminated clothing carefully and wash it before reuse.[6][11]
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IV. Emergency and Spill Response
Small Spills:

Evacuate non-essential personnel and remove all ignition sources.[3][9]

If appropriate, moisten the spilled material with ethanol or water to prevent dusting.[7][9]

Carefully sweep or scoop the material into a suitable, sealed container for disposal.[3][7]

Wash the spill area with a soap and water solution.[9]

Large Spills: For a large spill, evacuate the area and follow your institution's emergency

procedures. This will likely require more extensive PPE, including a full suit and SCBA.[1]

First Aid:

Eye Contact: Immediately flush eyes with large amounts of running water for at least 15

minutes, lifting the upper and lower eyelids.[3][11] Seek medical attention if irritation

persists.[4][11]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water.[3][11]

Inhalation: Move the individual to fresh air.[1][4] If respiratory symptoms occur, seek

medical attention.

V. Disposal Plan
While not typically regulated as a hazardous waste, terephthalic acid waste must be disposed

of according to local, state, and federal regulations.[3][10]

Collect all waste material, including contaminated absorbent paper and PPE, in a sealed,

properly labeled container.[3][9]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal recommendations. It may be necessary to dispose of terephthalic acid as a

hazardous waste.[3]
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Caption: Workflow for the safe handling and disposal of Terephthalic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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